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Compound of Interest

Compound Name: Dansyl-NECA

Cat. No.: B1669805 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. Dansyl-NECA, a potent and selective fluorescent adenosine A1 agonist, requires

careful consideration for its disposal due to its chemical nature. While a specific Safety Data

Sheet (SDS) for Dansyl-NECA is not readily available, the disposal procedures for structurally

related hazardous "dansyl" compounds, such as Dansyl chloride and Dansylaziridine, provide a

strong foundation for establishing a safe and conservative disposal protocol.

Key Chemical and Physical Properties of Dansyl-
NECA
Understanding the fundamental properties of Dansyl-NECA is the first step in its safe

management. Key quantitative data is summarized in the table below.
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Property Value Source

Molecular Weight 640.75 g/mol [1]

Molecular Formula C₃₀H₄₀N₈O₆S [1]

Purity ≥99% (HPLC) [1]

Solubility Soluble to 100 mM in DMSO

Storage Temperature -20°C

CAS Number 219982-12-4

Density (Predicted) 1.464 g/cm³

Hazard Profile and Essential Safety Precautions
Given that Dansyl-NECA contains a dansyl group, it is prudent to handle it with the same level

of caution as other hazardous dansyl-containing compounds. For instance, Dansylaziridine is

classified as harmful if swallowed, inhaled, or in contact with skin, and is a suspected

carcinogen. Therefore, all handling and disposal procedures for Dansyl-NECA should be

conducted with appropriate Personal Protective Equipment (PPE), including chemical-resistant

gloves, lab coats, and safety goggles. All work should be performed in a well-ventilated area or

under a chemical fume hood to minimize the risk of inhalation.

Step-by-Step Disposal Protocol for Dansyl-NECA
The proper disposal of Dansyl-NECA and its associated waste must be managed through a

certified hazardous waste program. Under no circumstances should Dansyl-NECA or its

solutions be disposed of down the drain or in regular trash.

1. Waste Segregation:

Solid Dansyl-NECA Waste: Collect any unused or expired Dansyl-NECA powder, as well as

grossly contaminated disposable items (e.g., weigh boats, spatulas), in a dedicated,

sealable, and clearly labeled hazardous waste container.

Contaminated Labware: Disposable items such as pipette tips, microfuge tubes, and gloves

that have come into contact with Dansyl-NECA should be collected in a separate, sealed
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plastic bag or container designated for solid hazardous chemical waste.

Liquid Waste: Solutions containing Dansyl-NECA, including experimental supernatants and

washings, must be collected in a designated, leak-proof, and sealable hazardous waste

container for organic or chemical waste.

2. Container Labeling:

All waste containers must be clearly and accurately labeled with the words "Hazardous Waste."

The label must include:

The full chemical name: "Dansyl-NECA"

The primary hazards (based on related compounds): "Toxic," "Harmful," "Possible

Carcinogen"

The date when the first waste was added to the container.

3. Storage of Hazardous Waste:

Store the sealed hazardous waste containers in a designated, secure, and well-ventilated

secondary containment area. This area should be away from incompatible materials.

4. Final Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor. Do not

attempt to treat or neutralize Dansyl-NECA waste unless you are following a specifically

approved and validated institutional protocol.

Logical Workflow for Dansyl-NECA Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Dansyl-NECA waste.
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A flowchart outlining the proper disposal procedure for Dansyl-NECA waste.

By adhering to these rigorous disposal procedures, laboratory personnel can effectively

mitigate the risks associated with Dansyl-NECA, ensuring a safe working environment and

maintaining regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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